![molecular formula C23H16BrClN2O B4764577 N-(4-bromophenyl)-8-chloro-2-(2-methylphenyl)-4-quinolinecarboxamide](/img/structure/B4764577.png)
N-(4-bromophenyl)-8-chloro-2-(2-methylphenyl)-4-quinolinecarboxamide
Overview
Description
N-(4-bromophenyl)-8-chloro-2-(2-methylphenyl)-4-quinolinecarboxamide, also known as BML-210, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of quinolinecarboxamides and is known to exhibit anti-inflammatory and anti-cancer activities.
Mechanism of Action
The mechanism of action of N-(4-bromophenyl)-8-chloro-2-(2-methylphenyl)-4-quinolinecarboxamide involves the inhibition of the nuclear factor-κB (NF-κB) signaling pathway, which plays a crucial role in the regulation of inflammation and immune responses. N-(4-bromophenyl)-8-chloro-2-(2-methylphenyl)-4-quinolinecarboxamide has been shown to inhibit the activation of NF-κB by preventing the phosphorylation and degradation of its inhibitor protein, IκBα.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-8-chloro-2-(2-methylphenyl)-4-quinolinecarboxamide has been shown to exhibit potent anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. It has also been reported to exhibit neuroprotective effects by reducing the production of reactive oxygen species (ROS) and preventing neuronal cell death.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(4-bromophenyl)-8-chloro-2-(2-methylphenyl)-4-quinolinecarboxamide is its potent anti-inflammatory and anti-cancer activity, which makes it a potential therapeutic agent for various diseases. However, the limitations of N-(4-bromophenyl)-8-chloro-2-(2-methylphenyl)-4-quinolinecarboxamide include its low solubility in water and its potential toxicity at high doses.
Future Directions
Future research on N-(4-bromophenyl)-8-chloro-2-(2-methylphenyl)-4-quinolinecarboxamide could focus on the development of more potent and selective analogs with improved pharmacokinetic properties. Additionally, the potential therapeutic applications of N-(4-bromophenyl)-8-chloro-2-(2-methylphenyl)-4-quinolinecarboxamide in other diseases such as neurodegenerative disorders and metabolic diseases could be explored. Furthermore, the molecular mechanisms underlying the anti-cancer and neuroprotective effects of N-(4-bromophenyl)-8-chloro-2-(2-methylphenyl)-4-quinolinecarboxamide could be elucidated to facilitate the development of more effective therapies.
Scientific Research Applications
N-(4-bromophenyl)-8-chloro-2-(2-methylphenyl)-4-quinolinecarboxamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and autoimmune disorders. Several studies have reported that N-(4-bromophenyl)-8-chloro-2-(2-methylphenyl)-4-quinolinecarboxamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).
properties
IUPAC Name |
N-(4-bromophenyl)-8-chloro-2-(2-methylphenyl)quinoline-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16BrClN2O/c1-14-5-2-3-6-17(14)21-13-19(18-7-4-8-20(25)22(18)27-21)23(28)26-16-11-9-15(24)10-12-16/h2-13H,1H3,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANUBGHBJQRYFNX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NC3=C(C=CC=C3Cl)C(=C2)C(=O)NC4=CC=C(C=C4)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16BrClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromophenyl)-8-chloro-2-(2-methylphenyl)quinoline-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.